Cas no 2248361-36-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2248361-36-4
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6282797
• PubChem ID: 165729971
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523616
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate
• 2248361-36-4

• Inchi： 1S/C22H19N3O4/c1-3-8-19-17(13-23-24(19)18-12-7-4-9-14(18)2)22(28)29-25-20(26)15-10-5-6-11-16(15)21(25)27/h4-7,9-13H,3,8H2,1-2H3
• InChI Key： YZTPVLICWKEUCQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CC=CC=2C)C=1CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2248361-36-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS 2248361-36-4) is a specialized heterocyclic derivative with a unique molecular structure combining isoindole and pyrazole moieties. Its carboxylate ester linkage and aromatic methylphenyl substitution make it a subject of interest in pharmaceutical and agrochemical research. Recent trends in AI-driven drug discovery and green chemistry have amplified attention toward such structurally complex molecules, particularly for their potential in targeted drug delivery and biodegradable material applications.

From a synthetic perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core is notable for its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions. The 5-propyl-1H-pyrazole segment contributes to lipophilicity, a critical factor in bioavailability optimization—a hot topic in preclinical research forums. Researchers frequently query databases for analogs of this compound to explore structure-activity relationships (SAR), especially in anti-inflammatory or CNS-targeting contexts, though its exact pharmacological profile remains under investigation.

Industrial applications of CAS 2248361-36-4 often intersect with high-performance liquid chromatography (HPLC) method development, as its UV-active isoindole ring enables sensitive detection. Environmental scientists also evaluate its hydrolysis stability due to growing regulatory focus on persistent organic pollutants (POPs). Notably, the 2-methylphenyl group’s steric effects are debated in computational chemistry circles, with molecular docking simulations suggesting tunable binding affinities.

In formulation science, the carboxylate ester functionality of this compound raises questions about prodrug compatibility, a trending subtopic in nanomedicine discussions. Patent analyses reveal its utility in photoactive coatings, aligning with the surge in smart material innovations. While not classified as hazardous, proper handling protocols for similar N-heterocycles emphasize glovebox techniques to prevent degradation—a precautionary measure highlighted in recent laboratory safety guidelines.

The CAS 2248361-36-4 literature frequently intersects with machine learning-assisted retrosynthesis, as its scaffold presents challenges for traditional route scouting. Analytical chemists prioritize LC-MS characterization due to potential isomeric impurities, while process chemists explore flow chemistry adaptations for scale-up. These multidisciplinary angles position the compound as a case study in convergent synthesis—a key concept in modern organic chemistry education.

Emerging studies correlate the 1H-pyrazole-4-carboxylate framework with enzyme inhibition profiles, particularly in kinase and phosphodiesterase families. This has spurred structure-based drug design inquiries, especially among researchers investigating metabolic disorders. The compound’s logP calculations (estimated >3) further fuel debates on blood-brain barrier permeability—a recurrent theme in neuropharmacology webinars.

As regulatory agencies intensify scrutiny on chemical lifecycle assessment, the hydrolytic degradation pathways of 2248361-36-4 gain relevance. Its phthalimide-like fragment prompts comparisons with thalidomide derivatives, though no teratogenicity alerts exist. Sustainable chemistry advocates examine catalytic esterification routes to synthesize this molecule, reflecting the green chemistry metrics movement.